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Cat. No.: B15542163 Get Quote

Technical Support Center: Analog-Sensitive (AS)
BUR1 Kinase
Welcome to the technical support center for researchers utilizing analog-sensitive (AS) BUR1
kinase technology. This resource provides troubleshooting guides, frequently asked questions

(FAQs), and detailed protocols to help you overcome common challenges during your

experiments, with a focus on addressing the transient nature of kinase inhibition.

Frequently Asked Questions (FAQs)
Q1: What is the analog-sensitive (AS) BUR1 kinase system and how does it work?

A: The analog-sensitive (AS) kinase system is a chemical-genetic technique that allows for the

highly specific and rapid inhibition of a single kinase in a cellular context.[1] The strategy

involves engineering the kinase of interest, in this case, BUR1, by mutating a critical

"gatekeeper" residue in its ATP-binding pocket.[2] This mutation, typically to a smaller amino

acid like glycine or alanine, creates an enlarged pocket that can accommodate a bulky,

modified ATP analog inhibitor (e.g., 1-NM-PP1, CMK). This bulky inhibitor is unable to bind to

wild-type kinases, ensuring high specificity.[2][3] This "bump-hole" approach enables

researchers to control the activity of BUR1 with high temporal resolution.[4]
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Troubleshooting Steps

No Phenotype Observed
After Inhibitor Addition

Is AS-BUR1 protein expressed?

Is the inhibitor active and cell-permeable?

Yes

Verify strain construction.
Check promoter/tag.

No

Is AS-BUR1 inhibited?

Yes

Prepare fresh inhibitor stock.
Verify solvent compatibility.

No

Is the phenotype subtle or time-dependent?

Yes

Inhibition is not occurring.
Re-evaluate inhibitor dose & time.

No

Perform time-course analysis.
Use a more sensitive functional assay.

Yes

Re-evaluate hypothesis.
Is BUR1 kinase activity truly
required for this phenotype?

No

Check protein level via Western Blot.
Increase gene dosage if levels are low.

Perform inhibitor sensitivity
spotting assay (Protocol 3).

Check phosphorylation of a known
BUR1 substrate (e.g., Rpb1-linker, Spt5).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15542163#overcoming-transient-inhibition-of-analog-
sensitive-bur1-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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